Cas no 1807064-75-0 (3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine
• CAS No: 1807064-75-0
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4805526
• Update Time: 2025-05-20

3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-1-3-5(6(9)10)4(13)2-12-7(3)11/h2,6,13H,1H2
• InChI Key： JMMYITILDYHKLW-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine

Introduction to 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine (CAS No. 1807064-75-0)

3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine, identified by the CAS number 1807064-75-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group, a difluoromethyl group, and a hydroxyl group on a pyridine backbone, make it a versatile intermediate for synthesizing various bioactive molecules.

The bromomethyl substituent at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into drug candidates. The difluoromethyl group, located at the 4-position, is another key feature that enhances the compound's utility. Difluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets.

The hydroxyl group at the 5-position adds another layer of reactivity, allowing for further derivatization via esterification, etherification, or oxidation reactions. This flexibility makes 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine a valuable building block for synthesizing novel compounds with potential therapeutic applications. In recent years, there has been growing interest in developing small-molecule inhibitors targeting various diseases, and this compound has shown promise in several preliminary studies.

One of the most compelling aspects of 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By incorporating functional groups such as bromomethyl and difluoromethyl, researchers can fine-tune the binding properties of their inhibitors, leading to improved efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, permeability, and metabolic stability. In particular, difluoromethyl groups have been shown to enhance binding affinity by increasing hydrophobic interactions and reducing dipole moment changes upon binding. This effect has been observed in various kinase inhibitors where difluoromethyl substituents have been strategically incorporated.

The iodopyridine moiety in 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine also contributes to its versatility as a synthetic intermediate. Iodine atoms can be readily displaced by various nucleophiles through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl or alkyl groups at specific positions on the pyridine ring, enabling the construction of more complex scaffolds with tailored biological activities.

In addition to its applications in kinase inhibition, this compound has shown potential in other therapeutic areas. For instance, pyridine derivatives have been explored as antiviral agents due to their ability to interfere with viral replication cycles. The structural features of 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine, including its reactive sites and functional groups, make it a promising candidate for designing novel antiviral drugs.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the bromomethyl group can be achieved through bromination followed by methylation or direct bromination at the 3-position using appropriate reagents. The subsequent installation of the difluoromethyl group can be performed via metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, the hydroxyl group can be introduced through oxidation or hydrolysis reactions depending on the synthetic route chosen.

One notable aspect of working with this compound is its reactivity towards nucleophiles due to the presence of multiple electrophilic centers. This reactivity must be carefully controlled during synthesis and subsequent derivatization to avoid unwanted side reactions. Researchers often employ protecting group strategies to mask reactive sites temporarily while allowing for selective functionalization at other positions on the molecule.

The pharmacological evaluation of derivatives derived from 3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine has revealed several promising candidates with potential therapeutic value. For example, some early-stage inhibitors targeting protein kinases have demonstrated encouraging results in preclinical studies. These findings underscore the importance of this compound as a scaffold for developing novel small-molecule drugs.

In conclusion,3-(Bromomethyl)-4-(difluoromethyl)-5-hydroxy-2-iodopyridine (CAS No. 1807064-75-0) is a versatile and valuable intermediate in pharmaceutical chemistry with numerous potential applications. Its unique structural features make it an attractive candidate for synthesizing bioactive molecules targeting various diseases. As research continues in this area, difluoromethylation, bromination, and other functionalization strategies will likely expand its utility further.